![molecular formula C9H10FNO2 B2646096 2-Amino-4-ethyl-6-fluorobenzoic acid CAS No. 2137646-11-6](/img/structure/B2646096.png)
2-Amino-4-ethyl-6-fluorobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Amino-4-ethyl-6-fluorobenzoic acid” is a derivative of aminobenzoic acid . It is used as an intermediate in the synthesis of various drugs and is commonly used as a building block in the pharmaceutical industry .
Molecular Structure Analysis
The molecular formula of “2-Amino-4-ethyl-6-fluorobenzoic acid” is C9H10FNO2 . The exact mass is 155.03825660 g/mol . The structure includes an aminobenzoic acid moiety .
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Benzamide Synthesis : 2-Amino-6-fluorobenzoic acid serves as a building block for constructing novel benzamides. These compounds often exhibit potent neuroleptic activity .
- Heterocycle Construction : Researchers utilize this compound as an accessible synthon for constructing monofluorinated heterocycles. For example, 5-fluoro-2-methyl-3,1-benzoxazin-4-one can be obtained from 2-amino-6-fluorobenzoic acid .
Organic Synthesis and Chemical Reactions
- Condensation Reactions : The condensation of 2-amino-6-fluorobenzoic acid methyl ester with (4-fluorophenyl) acetyl chloride yields 2-fluoro-6-[2-(4-fluoro-phenyl)-acetylamino]-benzoic acid methyl ester. This reaction occurs in chloroform and provides a useful intermediate .
- Fluorination Chemistry : Researchers have synthesized 2-fluoro-6-iodobenzoic acid (a loose white crystal) using 2-amino-6-fluorobenzoic acid as the starting material .
Safety and Hazards
When handling “2-Amino-4-ethyl-6-fluorobenzoic acid”, it is recommended to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion. If swallowed, seek immediate medical assistance. The compound should be stored in a dry, cool, and well-ventilated place and the container should be kept tightly closed .
Future Directions
“2-Amino-4-ethyl-6-fluorobenzoic acid” is used as an intermediate in the synthesis of various drugs and is commonly used as a building block in the pharmaceutical industry . Therefore, future research and development efforts may focus on exploring new applications of this compound in drug synthesis.
properties
IUPAC Name |
2-amino-4-ethyl-6-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-2-5-3-6(10)8(9(12)13)7(11)4-5/h3-4H,2,11H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UITSAMBVDJBLHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1)F)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-ethyl-6-fluorobenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.